Cas no 683235-80-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide
• CAS No: 683235-80-5
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5932226
• PubChem ID: 4106968
• Update Time: 2025-10-28

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide
• N-(1,3-dioxoisoindolin-5-yl)-4-(pentyloxy)benzamide
• AKOS024602885
• 683235-80-5
• N-(1,3-dioxoisoindol-5-yl)-4-pentoxybenzamide
• SR-01000010429-1
• SR-01000010429
• F1105-0217

• Inchi： 1S/C20H20N2O4/c1-2-3-4-11-26-15-8-5-13(6-9-15)18(23)21-14-7-10-16-17(12-14)20(25)22-19(16)24/h5-10,12H,2-4,11H2,1H3,(H,21,23)(H,22,24,25)
• InChI Key： GYEPJPQCAWGETC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NC1C=CC2C(NC(C=2C=1)=O)=O)=O)CCCCC

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide

Comprehensive Overview of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide (CAS No. 683235-80-5)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide (CAS No. 683235-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities. The presence of both benzamide and pentyloxy moieties in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

One of the key reasons for the growing interest in N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide is its potential role in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its ability to interact with specific biological targets, which could lead to the development of new treatments for various conditions. The compound's molecular weight and solubility properties are also being studied to optimize its formulation for potential clinical use.

In recent years, the demand for high-purity chemical compounds like 683235-80-5 has increased, driven by advancements in high-throughput screening and computational chemistry. These technologies allow scientists to rapidly evaluate the efficacy and safety of new compounds, accelerating the drug development process. As a result, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide is often discussed in the context of innovative therapeutics and precision medicine.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide involves multi-step organic reactions, including amide coupling and etherification. These processes require meticulous control of reaction conditions to ensure high yield and purity. The compound's structural elucidation is typically performed using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

From a commercial perspective, CAS No. 683235-80-5 is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. The compound is often listed under categories such as research chemicals, pharmaceutical intermediates, and bioactive molecules. Its pricing and availability can vary depending on factors like purity grade and batch size.

Environmental and safety considerations are also critical when working with N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide. Researchers must adhere to good laboratory practices (GLP) and ensure proper handling to minimize risks. While the compound is not classified as hazardous under standard regulations, its material safety data sheet (MSDS) should always be consulted before use.

Looking ahead, the future of 683235-80-5 appears promising, with ongoing studies exploring its potential in areas like cancer research, neurodegenerative diseases, and inflammatory disorders. As the scientific community continues to uncover its mechanisms of action, this compound may emerge as a valuable tool in the quest for next-generation therapies.

For those interested in purchasing or researching N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(pentyloxy)benzamide, it is essential to source it from reputable suppliers who provide comprehensive analytical data and certificates of analysis (CoA). This ensures the reliability and reproducibility of experimental results, which is crucial for both academic and industrial applications.